Cas no 62314-99-2 (Benzoic acid, 4-hydroxy-3-(1-naphthalenylmethyl)-, methyl ester)

• Product name: Benzoic acid, 4-hydroxy-3-(1-naphthalenylmethyl)-, methyl ester
• CAS No: 62314-99-2
• MF: C₁₉H₁₆O₃
• MW: 292.32854
• CID: 449619
• PubChem ID: 71387609

Benzoic acid, 4-hydroxy-3-(1-naphthalenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-3-(1-naphthalenylmethyl)-, methyl ester
• methyl 4-hydroxy-3-(naphthalen-1-ylmethyl)benzoate
• 62314-99-2
• DTXSID10809723
• Methyl 4-hydroxy-3-[(naphthalen-1-yl)methyl]benzoate

• Inchi： InChI=1S/C19H16O3/c1-22-19(21)15-9-10-18(20)16(12-15)11-14-7-4-6-13-5-2-3-8-17(13)14/h2-10,12,20H,11H2,1H3
• InChI Key： UBESJFFXXWLEQZ-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC(=C(C=C1)O)CC2=CC=CC3=CC=CC=C32

Computed Properties

• Exact Mass: 292.10998
• Monoisotopic Mass: 292.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53